Cas no 101936-07-6 (Phenol,2,2'-benzylidenebis[4-chloro- (6CI))

Phenol,2,2'-benzylidenebis[4-chloro- (6CI) structure
101936-07-6 structure
Product Name:Phenol,2,2'-benzylidenebis[4-chloro- (6CI)
CAS No:101936-07-6
MF:C19H14Cl2O2
MW:345.219263553619
CID:192200
PubChem ID:3064037
Update Time:2025-04-19

Phenol,2,2'-benzylidenebis[4-chloro- (6CI) Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-2-[(5-chloro-2-hydroxyphenyl)-phenylmethyl]phenol
    • PHENYL-BIS(2-HYDROXY-5-CHLOROPHENYL)METHANE
    • 2,2'-Benzylidenebis(4-chlorophenol)
    • 4,4'-Dichlor-2,2'-benzyliden-di-phenol
    • 4,4'-dichloro-2,2'-benzylidene-di-phenol
    • AC1MI6WT
    • ACMC-1BVC6
    • BRN 3423188
    • CTK4A0441
    • Phenyl bis(2-hydroxy-5-chlorophenyl)methane
    • Phenyl-bis-(5-chlor-2-hydroxy-phenyl)-methan
    • SureCN51604
    • 101936-07-6
    • DTXSID00144392
    • Phenol, 2,2'-benzylidenebis(4-chloro-
    • SCHEMBL51604
    • 4-06-00-06970 (Beilstein Handbook Reference)
    • Phenol,2,2'-benzylidenebis[4-chloro- (6CI)
    • Inchi: 1S/C19H14Cl2O2/c20-13-6-8-17(22)15(10-13)19(12-4-2-1-3-5-12)16-11-14(21)7-9-18(16)23/h1-11,19,22-23H
    • InChI Key: MCUFGOMRZPVMKS-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)C(C1C=CC=CC=1)C1C=C(C=CC=1O)Cl)O

Computed Properties

  • Exact Mass: 344.03722
  • Monoisotopic Mass: 344.0370851g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
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